N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-methyl-3-nitrobenzenesulfonamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-methyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C16H15N3O5S2/c1-3-24-11-5-7-13-15(8-11)25-16(17-13)18-26(22,23)12-6-4-10(2)14(9-12)19(20)21/h4-9H,3H2,1-2H3,(H,17,18)
• InChI Key: PQIJPCDKDOBJBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NS(=O)(=O)C3=CC(=C(C=C3)C)[N+](=O)[O-]
• Molecular Formula: C16H15N3O5S2
• Molecular Weight: 393.4 g/mol

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-methyl-3-nitrobenzenesulfonamide, also known as NBQX, is a chemical compound that belongs to the class of non-competitive AMPA receptor antagonists. It was first synthesized in the early 1990s and has since been widely used in scientific research to study the mechanisms of glutamate-mediated neurotransmission in the brain.

Mechanism of Action

N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-methyl-3-nitrobenzenesulfonamide acts by binding to the ion channel of the AMPA receptor, preventing the influx of calcium ions into the neuron. This leads to a decrease in synaptic transmission and a reduction in neuronal excitability. By blocking the AMPA receptor, N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-methyl-3-nitrobenzenesulfonamide can modulate the activity of glutamate in the brain, which is important for learning, memory, and other cognitive functions.
Biochemical and Physiological Effects
N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-methyl-3-nitrobenzenesulfonamide has been shown to have a number of biochemical and physiological effects on the brain. It can reduce the release of glutamate from presynaptic terminals, decrease the number of AMPA receptors on the postsynaptic membrane, and alter the properties of synaptic plasticity. These effects have been linked to a variety of neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-methyl-3-nitrobenzenesulfonamide in lab experiments is its high potency and selectivity for AMPA receptors. This allows researchers to specifically target these receptors and investigate their role in synaptic transmission and plasticity. However, one limitation of N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-methyl-3-nitrobenzenesulfonamide is that it can also affect other ion channels and receptors in the brain, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-methyl-3-nitrobenzenesulfonamide and its effects on the brain. One area of interest is the role of AMPA receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is the use of N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-methyl-3-nitrobenzenesulfonamide in the development of new drugs for the treatment of epilepsy and other neurological disorders. Finally, researchers are also interested in exploring the potential of N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-methyl-3-nitrobenzenesulfonamide as a tool for studying the neural circuits that underlie behavior and cognition.

Scientific Research Applications

N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-methyl-3-nitrobenzenesulfonamide has been extensively used in scientific research to study the role of glutamate receptors in synaptic transmission and plasticity. It has been shown to be a potent and selective antagonist of AMPA receptors, which are responsible for fast excitatory neurotransmission in the brain. By blocking these receptors, N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-methyl-3-nitrobenzenesulfonamide can be used to investigate the effects of glutamate on neuronal activity and behavior.